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Compound of Interest

Compound Name: 4-(2,4-Dinitroanilino)phenol

Cat. No.: B7728419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(2,4-Dinitroanilino)phenol, also known as Disperse Yellow 1, is a synthetic organic

compound. Structurally, it is a derivative of both phenol and 2,4-dinitroaniline. While it has

historical use as a dye, its structural similarity to 2,4-dinitrophenol (DNP), a well-characterized

mitochondrial uncoupling agent, suggests potential applications in metabolic research. DNP is

known to disrupt the proton gradient across the inner mitochondrial membrane, leading to an

uncoupling of oxidative phosphorylation from ATP synthesis. This application note provides a

detailed protocol for the preparation of a stock solution of 4-(2,4-Dinitroanilino)phenol and

outlines a potential application in studying mitochondrial function.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 4-(2,4-Dinitroanilino)phenol is
presented in Table 1. This information is crucial for accurate stock solution preparation and for

understanding the compound's behavior in experimental settings.
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Property Value Reference

Molecular Formula C₁₂H₉N₃O₅ --INVALID-LINK--

Molecular Weight 275.22 g/mol --INVALID-LINK--

Appearance Reddish-brown solid --INVALID-LINK--

Solubility

Water: < 1 mg/mL. Slightly

soluble in DMSO. Very slightly

soluble in Chloroform.

--INVALID-LINK--, --INVALID-

LINK--

CAS Number 101-56-4 --INVALID-LINK--

Safety Precautions
4-(2,4-Dinitroanilino)phenol is a dinitroaniline derivative and should be handled with care.

The following safety precautions are recommended:

Personal Protective Equipment (PPE): Wear a lab coat, safety glasses with side shields, and

appropriate chemical-resistant gloves (e.g., nitrile gloves).

Ventilation: Work in a well-ventilated area, preferably a chemical fume hood, especially when

handling the powdered form to avoid inhalation.

Handling: Avoid direct contact with skin and eyes. In case of contact, rinse thoroughly with

water.

Disposal: Dispose of the compound and any contaminated materials according to your

institution's hazardous waste disposal procedures.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of 4-(2,4-
Dinitroanilino)phenol in dimethyl sulfoxide (DMSO). This high-concentration stock is suitable

for subsequent dilution into aqueous media for various in vitro assays.

Materials:
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4-(2,4-Dinitroanilino)phenol (MW: 275.22 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Microcentrifuge tubes (1.5 mL or 2 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile pipette tips

Procedure:

Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass

of 4-(2,4-Dinitroanilino)phenol is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 275.22 g/mol = 2.7522 mg

Weighing the compound: Carefully weigh out approximately 2.75 mg of 4-(2,4-
Dinitroanilino)phenol using a calibrated analytical balance. For ease of handling, it is

recommended to weigh a larger amount (e.g., 27.5 mg) and dissolve it in a larger volume of

DMSO (e.g., 10 mL) to minimize weighing errors.

Dissolution: Transfer the weighed compound into an appropriate microcentrifuge tube. Add

the calculated volume of DMSO (e.g., 1 mL for 2.75 mg).

Solubilization: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound

is completely dissolved. Gentle warming in a 37°C water bath may aid in dissolution if

necessary. Visually inspect the solution to ensure there are no undissolved particles.

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C in tightly sealed tubes, protected from light.

Note on Dilution for Cell Culture:
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When preparing working solutions for cell-based assays, it is crucial to maintain a low final

concentration of DMSO to avoid cytotoxicity. The final DMSO concentration should typically be

less than 0.5% (v/v) in the cell culture medium. For example, to achieve a 10 µM final

concentration of 4-(2,4-Dinitroanilino)phenol, you would add 1 µL of the 10 mM stock solution

to 1 mL of cell culture medium.

Application: Investigating Mitochondrial Uncoupling
Background:

Dinitrophenols are known to function as protonophores, which can transport protons across the

inner mitochondrial membrane, bypassing ATP synthase. This uncouples the electron transport

chain from oxidative phosphorylation, leading to a dissipation of the proton motive force as heat

and a decrease in ATP synthesis. This mechanism can be investigated in cellular models.

Experimental Workflow:

The following diagram illustrates a general workflow for assessing the mitochondrial uncoupling

activity of 4-(2,4-Dinitroanilino)phenol in a cell-based assay.
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Workflow for assessing mitochondrial uncoupling.

Signaling Pathway:

The following diagram illustrates the proposed mechanism of action of 4-(2,4-
Dinitroanilino)phenol as a mitochondrial uncoupler, based on the known activity of DNP.

Proposed mechanism of mitochondrial uncoupling.

Data Interpretation
A summary of expected outcomes from experiments investigating the mitochondrial uncoupling

effects of 4-(2,4-Dinitroanilino)phenol is presented in Table 2.
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Parameter Measured
Expected Outcome with 4-
(2,4-Dinitroanilino)phenol
Treatment

Rationale

Mitochondrial Membrane

Potential
Decrease

Dissipation of the proton

gradient across the inner

mitochondrial membrane.

Intracellular ATP Levels Decrease

Uncoupling of oxidative

phosphorylation leads to

reduced ATP synthesis.

Oxygen Consumption Rate Increase (initially)

The electron transport chain

attempts to compensate for the

dissipated proton gradient by

increasing its activity.

Cell Viability

Decrease (at higher

concentrations or longer

exposure)

Prolonged ATP depletion and

cellular stress can lead to

cytotoxicity.

Conclusion
This application note provides a comprehensive guide for the preparation of a stock solution of

4-(2,4-Dinitroanilino)phenol and outlines its potential application in studying mitochondrial

bioenergetics. Based on its structural similarity to 2,4-dinitrophenol, it is hypothesized to act as

a mitochondrial uncoupler. The provided protocols and diagrams offer a framework for

researchers to investigate this and other potential biological activities of this compound. As with

any experimental work, appropriate controls and dose-response studies are essential for robust

and reliable data.

To cite this document: BenchChem. [Application Notes and Protocols for 4-(2,4-
Dinitroanilino)phenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7728419#how-to-prepare-a-stock-solution-of-4-2-4-
dinitroanilino-phenol]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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